![molecular formula C17H16N2O B11041663 2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-amine](/img/structure/B11041663.png)
2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-amine
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Overview
Description
2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-amine is a heterocyclic compound that features a fused furan and quinoline ring system
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-amine typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of appropriate aniline derivatives with furan-based intermediates under acidic or basic conditions. For example, the reaction of 2-phenylfuran with aniline derivatives in the presence of a Lewis acid catalyst such as stannic chloride or indium chloride can yield the desired product .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yields, would apply.
Chemical Reactions Analysis
Types of Reactions
2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction could produce tetrahydroquinoline derivatives.
Scientific Research Applications
Comparison with Similar Compounds
Similar Compounds
2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinoxaline: Similar in structure but with a quinoxaline ring instead of a quinoline ring.
2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]pyridine: Contains a pyridine ring instead of a quinoline ring.
2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]benzimidazole: Features a benzimidazole ring instead of a quinoline ring.
Uniqueness
The uniqueness of 2-Phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-amine lies in its specific ring structure, which imparts distinct chemical and biological properties
Properties
Molecular Formula |
C17H16N2O |
---|---|
Molecular Weight |
264.32 g/mol |
IUPAC Name |
2-phenyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-amine |
InChI |
InChI=1S/C17H16N2O/c18-16-12-8-4-5-9-14(12)19-17-13(16)10-15(20-17)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H2,18,19) |
InChI Key |
KEPWYKBQWJYLMT-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2=C(C1)C(=C3C=C(OC3=N2)C4=CC=CC=C4)N |
Origin of Product |
United States |
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